3-Phenylpropionic acid, 4-methoxyphenyl ester

• IUPAC Name: (4-methoxyphenyl) 3-phenylpropanoate
• InChI: InChI=1S/C16H16O3/c1-18-14-8-10-15(11-9-14)19-16(17)12-7-13-5-3-2-4-6-13/h2-6,8-11H,7,12H2,1H3
• InChI Key: DLYKJMSERWHROY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC(=O)CCC2=CC=CC=C2
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol

Description

3-Phenylpropionic acid, 4-methoxyphenyl ester is an organic compound with the molecular formula C16H16O3 and a molecular weight of 256.2964 g/mol . It is an ester derivative of 3-phenylpropionic acid and 4-methoxyphenol. This compound is known for its applications in various fields, including organic synthesis, pharmaceuticals, and as an intermediate in the production of other chemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Phenylpropionic acid, 4-methoxyphenyl ester typically involves the esterification of 3-phenylpropionic acid with 4-methoxyphenol. This reaction can be catalyzed by acid catalysts such as sulfuric acid or p-toluenesulfonic acid. The reaction is usually carried out under reflux conditions with an appropriate solvent like toluene or dichloromethane .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts in a packed bed reactor can also be employed to facilitate the esterification reaction .

Chemical Reactions Analysis

Types of Reactions

3-Phenylpropionic acid, 4-methoxyphenyl ester can undergo various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed in the presence of acidic or basic conditions to yield 3-phenylpropionic acid and 4-methoxyphenol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Hydrolysis: Acidic or basic aqueous solutions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitrating mixture (HNO3/H2SO4) for nitration; halogens (Cl2, Br2) in the presence of a Lewis acid catalyst for halogenation.

Major Products Formed

Hydrolysis: 3-Phenylpropionic acid and 4-methoxyphenol.

Reduction: 3-Phenylpropanol and 4-methoxyphenol.

Substitution: Various substituted derivatives depending on the specific reaction conditions.

Scientific Research Applications

3-Phenylpropionic acid, 4-methoxyphenyl ester has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a prodrug for targeted drug delivery.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of 3-Phenylpropionic acid, 4-methoxyphenyl ester involves its interaction with specific molecular targets and pathways. For instance, its ester bond can be hydrolyzed by esterases in biological systems, releasing the active components 3-phenylpropionic acid and 4-methoxyphenol. These components can then interact with various enzymes and receptors, modulating biological processes such as inflammation and microbial growth .

Comparison with Similar Compounds

Similar Compounds

• 3-Phenylpropionic acid, 2-isopropoxyphenyl ester
• Methyl 3-phenylpropionate
• 3-Methoxypropionic acid

Uniqueness

3-Phenylpropionic acid, 4-methoxyphenyl ester is unique due to its specific ester linkage and the presence of both phenyl and methoxy groups. This combination imparts distinct chemical and biological properties, making it valuable in various applications. Compared to similar compounds, it offers a unique balance of hydrophobicity and reactivity, which can be advantageous in specific synthetic and biological contexts .